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Compound of Interest

Compound Name: J-104129

Cat. No.: B10787851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the intraperitoneal (IP) injection of J-
104129, a potent and selective M3 muscarinic receptor antagonist, in mice. The information is

intended to guide researchers in designing and executing in vivo studies involving this

compound.

Introduction to J-104129
J-104129 is a selective antagonist for the M3 subtype of muscarinic acetylcholine receptors. Its

selectivity makes it a valuable tool for investigating the physiological and pathological roles of

M3 receptors in various systems. Due to the lack of published studies detailing the

intraperitoneal administration of J-104129 in mice, this protocol is based on general best

practices for IP injections in this species and the known physicochemical properties of the

compound. Researchers should perform a dose-response study to determine the optimal

dosage for their specific experimental model and endpoints.
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Property Value

Molecular Weight 500.63 g/mol

Solubility DMSO (up to 100 mM), Ethanol (up to 50 mM)

Storage Store at +4°C

Standard Intraperitoneal Injection Parameters for Mice
Parameter Recommendation

Needle Gauge 25-30 G

Injection Volume 5-10 mL/kg of body weight

Injection Site Lower right quadrant of the abdomen

Angle of Insertion 15-30 degrees

Experimental Protocols
Materials

J-104129 fumarate

Vehicle (e.g., sterile saline, phosphate-buffered saline (PBS), or a solution containing a

solubilizing agent like DMSO and/or Tween 80)

Sterile 1 mL syringes

Sterile needles (25-30 gauge)

70% ethanol wipes

Animal scale

Appropriate personal protective equipment (PPE)

Preparation of J-104129 Solution
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Note: The following is a general guideline. The final concentration and vehicle composition

should be optimized based on the required dose and the solubility of J-104129 in the chosen

vehicle.

Determine the required concentration: Based on the desired dose (mg/kg) and the injection

volume (mL/kg), calculate the required concentration of the J-104129 solution (mg/mL).

Solubilization:

If using a co-solvent system, first dissolve J-104129 in a minimal amount of DMSO.

Gradually add the aqueous component (e.g., sterile saline or PBS) to the DMSO

concentrate while vortexing to prevent precipitation. The final concentration of DMSO

should be kept to a minimum (ideally below 10%) to avoid toxicity.

Sterilization: If the components are not sterile, the final solution should be filter-sterilized

using a 0.22 µm syringe filter.

Storage: Prepared solutions should be stored appropriately, protected from light, and used

within a timeframe validated by stability studies.

Intraperitoneal Injection Procedure
Animal Preparation:

Weigh the mouse to accurately calculate the injection volume.

Gently restrain the mouse using an appropriate technique (e.g., scruffing the neck and

securing the tail).

Injection Site Preparation:

Position the mouse so that the abdomen is exposed. Tilting the mouse slightly with the

head downwards can help to move the abdominal organs away from the injection site.

Locate the lower right quadrant of the abdomen. This site is chosen to avoid the cecum,

urinary bladder, and major blood vessels.
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Clean the injection site with a 70% ethanol wipe.

Injection:

Insert the needle, bevel up, at a 15-30 degree angle into the peritoneal cavity.

Gently aspirate by pulling back the plunger to ensure that the needle has not entered a

blood vessel or an organ. If blood or any fluid is aspirated, discard the syringe and prepare

a new injection.

Inject the calculated volume of the J-104129 solution smoothly and steadily.

Withdraw the needle swiftly.

Post-Injection Monitoring:

Return the mouse to its cage and monitor for any signs of distress, including but not

limited to, abnormal posture, lethargy, or signs of pain at the injection site.

Observe the animal for the expected pharmacological effects of J-104129.

Mandatory Visualizations
Signaling Pathway of Muscarinic Acetylcholine
Receptors
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Caption: M3 muscarinic receptor signaling and antagonism by J-104129.
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Caption: Workflow for intraperitoneal injection of J-104129 in mice.

To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal
Administration of J-104129 in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787851#intraperitoneal-injection-protocol-for-j-
104129-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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